dimethyl 3,3'-((((2-(2-methyl-1H-indol-3-yl)ethyl)azanediyl)bis(methylene))bis(4,1-phenylene))(2E,2'E)-diacrylate

• IUPAC Name: methyl (E)-3-[4-[[[4-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl]methyl-[2-(2-methyl-1H-indol-3-yl)ethyl]amino]methyl]phenyl]prop-2-enoate
• InChI: InChI=1S/C33H34N2O4/c1-24-29(30-6-4-5-7-31(30)34-24)20-21-35(22-27-12-8-25(9-13-27)16-18-32(36)38-2)23-28-14-10-26(11-15-28)17-19-33(37)39-3/h4-19,34H,20-23H2,1-3H3/b18-16+,19-17+
• InChI Key: BBCSIYCHPQYMAL-YWNVXTCZSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCN(CC3=CC=C(C=C3)C=CC(=O)OC)CC4=CC=C(C=C4)C=CC(=O)OC
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1)CCN(CC3=CC=C(C=C3)/C=C/C(=O)OC)CC4=CC=C(C=C4)/C=C/C(=O)OC
• Molecular Formula: C33H34N2O4
• Molecular Weight: 522.6 g/mol

Description

Dimethyl 3,3'-((((2-(2-methyl-1H-indol-3-yl)ethyl)azanediyl)bis(methylene))bis(4,1-phenylene))(2E,2'E)-diacrylate is a useful research compound. Its molecular formula is C33H34N2O4 and its molecular weight is 522.645. The purity is usually 95%.
BenchChem offers high-quality dimethyl 3,3'-((((2-(2-methyl-1H-indol-3-yl)ethyl)azanediyl)bis(methylene))bis(4,1-phenylene))(2E,2'E)-diacrylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about dimethyl 3,3'-((((2-(2-methyl-1H-indol-3-yl)ethyl)azanediyl)bis(methylene))bis(4,1-phenylene))(2E,2'E)-diacrylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalysis and Molecular Synthesis

Complexation studies and catalytic applications highlight the versatility of similar compounds in facilitating chemical reactions. For example, ligand modifications can modulate the activity of binuclear phosphatase biomimetics, demonstrating how structural alterations can influence catalytic efficiency and specificity (Dalle et al., 2013). Such studies are crucial for developing more efficient catalysts in synthetic chemistry.

Polymer Synthesis and Material Science

The synthesis and polymerization of compounds with complex functionalities are central to creating novel materials with tailored properties. Research into the synthesis of highly functionalized pyrroles (Souldozi et al., 2010) and the development of dental restorative materials (Nie et al., 2002) exemplifies the application of complex dimethacrylates in creating polymers for specific uses, including medical applications.

Novel Monomers and Copolymers

Innovative approaches to synthesizing monomers and copolymers for dental applications reveal the potential of using complex dimethacrylates for creating materials with improved physical and chemical properties. Studies on novel urethane-dimethacrylate monomers (Barszczewska-Rybarek et al., 2020) and their application in dental restorative materials underline the significance of chemical synthesis in advancing material sciences.

Mechanism of Action

Target of action

The compound contains an indole moiety, which is a prevalent structure in many biologically active compounds . Indole derivatives have been used in the treatment of various disorders in the human body, including cancer cells and microbes . Therefore, the targets could potentially be related to these biological systems.

Biochemical pathways

Indole derivatives can affect a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The presence of the indole moiety could potentially influence these properties, as indole derivatives are known to have various biologically vital properties .

Result of action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Given the potential targets mentioned above, the effects could potentially include the inhibition of cancer cell growth or microbial activity .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability. Specific details would depend on the compound’s chemical properties and its interaction with its biological targets .